Cas no 111469-81-9 (Naltrindole hydrochloride)

• Product name: Naltrindole hydrochloride
• CAS No: 111469-81-9
• MF: C₂₆H₂₆N₂O₃^.HCl
• MW: 450.95718
• MDL: MFCD00069313
• CID: 136510
• PubChem ID: 24840086

Naltrindole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,8-Methanobenzofuro[2,3-a]pyrido[4,3-b]carbazole-1,8a(9H)-diol,7-(cyclopropylmethyl)-5,6,7,8,14,14b-hexahydro-, hydrochloride (1:1),(4bS,8R,8aS,14bR)-
• 4,8-Methanobenzofuro[2,3-a]pyrido[4,3-b]carbazole-1,8a(9H)-diol,7-(cyclopropylmethyl)-5,6,7,8,...
• 4,8-Methanobenzofuro[2,3-a]pyrido[4,3-b]carbazole-1,8a(9H)-diol,7-(cyclopropylmethyl)-5,6,7,8,14,14b-hexahydro-, hydrochlorid
• Naltrindole (hydrochloride)
• Naltrindole hydrochloride
• NTI
• NTI hydrochloride
• NaltrindoleHCl
• NALTRIDOLE HYDROCHLORIDE
• NALTRINDOLE HYDROCHLORIDE (NTI) NON-PEPT IDE DELTA OPI
• 17-(Cyclopropylmethyl)-6,7-dehydro-4,5α-epoxy-3,14-dihydroxy-6,7-2',3'-indolomorphinanhydrochloride
• 17-(CYCLOPROPYLMETHYL)-6,7-DEHYDRO-4,5A-EPOXY-3,14-DIHYDROXY-6,7-2',3'-INDOLOMORPHINAN HYDROCHLORIDE
• 17-(Cyclopropylmethyl)-6,7-dehydro-4,5alpha-epoxy-3,14-dihydroxy-6,7-2',3'-indolomorphinan hydrochloride
• MFCD00069313
• AKOS024418742
• CS-6914
• SMR001230658
• MLS002153164
• BCP16984
• Naltrindole hydrochloride, solid
• CHEMBL1237164
• HY-101177
• 111469-81-9
• 4,8-Methanobenzofuro[2,3-a]pyrido[4,3-b]carbazole-1,8a(9H)-diol,7-(cyclopropylmethyl)-5,6,7,8,14,14b-hexahydro-,hydrochloride(1:1),(4bs,8r,8as,14br)-
• 4,8-Methanobenzofuro[2,3-a]pyrido[4,3-b]carbazole-1,8a(9H)-diol, 7-(cyclopropylmethyl)-5,6,7,8,14,14b-hexahydro-,?(4bS,8R,8aS,14bR)-,?hydrochloride (1:1)
• Naltrindole HCl
• DA-55995
• (1S,2S,13R,21R)-22-(cyclopropylmethyl)-14-oxa-11,22-diazaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol;hydrochloride
• DTXCID101476318
• DTXSID10585232
• KNJKRQXCFJCQHC-IDRHMUJXSA-N

• MDL： MFCD00069313
• Inchi： InChI=1S/C26H26N2O3.ClH/c29-19-8-7-15-11-20-26(30)12-17-16-3-1-2-4-18(16)27-22(17)24-25(26,21(15)23(19)31-24)9-10-28(20)13-14-5-6-14;/h1-4,7-8,14,20,24,27,29-30H,5-6,9-13H2;1H/t20-,24+,25+,26-;/m1./s1
• InChI Key： KNJKRQXCFJCQHC-IDRHMUJXSA-N
• SMILES： O[C@@]1(CC(C(C=CC=C2)=C2N3)=C3[C@]4([H])OC5=C6O)[C@]74C5=C(C=C6)C[C@@]1([H])N(CC8CC8)CC7.Cl

Computed Properties

• Exact Mass: 450.17100
• Monoisotopic Mass: 450.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 774
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Quasi white solid
• Density: g/cm3
• Boiling Point: 664.2°Cat760mmHg
• Flash Point: 355.5°C
• Solubility: methanol: 4.5 mg/mL
• PSA: 68.72000
• LogP: 4.31250
• Solubility: Soluble in methanol

Naltrindole hydrochloride Security Information

• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans